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Compound of Interest

Compound Name: Vesticarpan

Cat. No.: B8252077 Get Quote

For researchers, scientists, and drug development professionals handling Vesticarpan,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. While specific disposal protocols for Vesticarpan are not readily available, its

classification as a phenolic compound and its solubility in various organic solvents necessitate

adherence to standard procedures for chemical waste management. The following guidelines

provide essential information for the safe handling and disposal of Vesticarpan waste.

Chemical and Physical Properties
A summary of Vesticarpan's known properties is provided in the table below. This information

is crucial for assessing potential hazards and determining the appropriate disposal route.

Property Value

Chemical Formula C₁₆H₁₄O₅[1]

Molecular Weight 286.3 g/mol [1]

Compound Type Phenol[1]

Storage Desiccate at -20°C[1]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[1]
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Standard Disposal Procedures for Vesticarpan
Waste
Given that Vesticarpan is a phenolic organic compound, its waste should be treated as

hazardous chemical waste. The following step-by-step procedures are based on general best

practices for laboratory chemical waste disposal and should be adapted to comply with local,

state, and federal regulations.

Step 1: Waste Segregation and Collection

Solid Waste:

Collect solid Vesticarpan waste, including contaminated personal protective equipment

(PPE) such as gloves and weighing papers, in a designated, leak-proof, and clearly

labeled hazardous waste container.

The container should be made of a material compatible with the solvents used with

Vesticarpan.

Liquid Waste:

Collect liquid waste containing Vesticarpan, such as unused solutions or solvent rinses, in

a separate, sealed, and properly labeled hazardous waste container.

The container must be compatible with the organic solvents in which Vesticarpan is

dissolved (e.g., glass or a suitable chemically resistant plastic).

Do not mix Vesticarpan waste with other incompatible waste streams.

Step 2: Labeling of Waste Containers

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name ("Vesticarpan") and the names and

approximate concentrations of any solvents present.

Indicate the primary hazards (e.g., "Flammable," "Toxic").
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Include the date of waste accumulation and the name of the generating laboratory or

principal investigator.

Step 3: Storage of Chemical Waste

Store waste containers in a designated, well-ventilated, and secure area, away from sources

of ignition and incompatible chemicals.

Ensure containers are tightly sealed to prevent leaks or evaporation.

Secondary containment (e.g., a larger, chemically resistant bin) is recommended to contain

any potential spills.

Step 4: Disposal Request and Pickup

Follow your institution's specific procedures for arranging the disposal of hazardous chemical

waste. This typically involves contacting the Environmental Health and Safety (EHS) office.

Do not dispose of Vesticarpan waste down the drain or in the regular trash.

Experimental Workflow for Vesticarpan Disposal
The logical workflow for the proper disposal of Vesticarpan from a laboratory setting is

illustrated in the diagram below. This outlines the decision-making process and procedural

steps to ensure safety and compliance.
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Disclaimer: The information provided is based on general laboratory safety principles for

phenolic and organic compounds. Always consult your institution's specific safety data sheets

(SDS) and disposal guidelines, and adhere to all applicable local, state, and federal

regulations. If you are unsure about any aspect of the disposal process, contact your

institution's Environmental Health and Safety (EHS) department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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